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Compound of Interest

Compound Name: Biotin-PEG4-Amine

Cat. No.: B606139 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Biotin-PEG4-Amine is a bifunctional linker molecule widely utilized in bioconjugation,

diagnostics, and drug delivery systems. It incorporates a biotin moiety for high-affinity binding

to streptavidin and avidin, a primary amine group for covalent attachment to various functional

groups, and a hydrophilic tetra-polyethylene glycol (PEG4) spacer. This technical guide

provides a comprehensive overview of the chemical properties, solubility, and common

applications of Biotin-PEG4-Amine, complete with detailed experimental protocols and

visualizations to facilitate its effective use in research and development.

Core Chemical Properties
Biotin-PEG4-Amine is typically a white to light yellow solid. The presence of the PEG4 spacer

enhances the aqueous solubility of this reagent and reduces steric hindrance, making it a

versatile tool for labeling biomolecules.[1][2]
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Property Value Source(s)

Molecular Formula C₂₀H₃₈N₄O₆S [3][4][5]

Molecular Weight 462.60 g/mol

CAS Number 663171-32-2

Appearance White to light yellow solid

Purity ≥95%

Storage
Store at -20°C, protected from

moisture and light

Solubility
The PEG4 spacer in Biotin-PEG4-Amine significantly enhances its solubility in aqueous

solutions and many organic solvents, a critical feature for bioconjugation reactions.

Solvent Solubility Source(s)

DMSO (Dimethyl Sulfoxide) 100 mg/mL (216.17 mM)

Water Good solubility

DMF (Dimethylformamide) Good solubility

DCM (Dichloromethane) Soluble

Ethanol Soluble

Note: For aqueous applications, it is often recommended to first dissolve Biotin-PEG4-Amine
in a water-miscible organic solvent like DMSO or DMF before adding it to the aqueous reaction

mixture. Hygroscopic solvents like DMSO should be newly opened to ensure anhydrous

conditions, which is crucial for preserving the reactivity of the amine group.

Experimental Protocols
Biotin-PEG4-Amine's primary amine group is a versatile functional handle for conjugation to

various molecules. Below are detailed protocols for common applications.
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Protocol 1: Biotinylation of Proteins using an NHS Ester
Crosslinker
This protocol describes the conjugation of Biotin-PEG4-Amine to a protein that has been

activated with an N-hydroxysuccinimide (NHS) ester. The primary amine of Biotin-PEG4-
Amine reacts with the NHS ester to form a stable amide bond.

Materials:

Protein of interest

Biotin-PEG4-Amine

Amine-reactive NHS ester (e.g., NHS-ester of a crosslinker)

Reaction Buffer: Phosphate Buffered Saline (PBS) at pH 7.2-8.0 or another amine-free buffer

such as HEPES. Avoid buffers containing primary amines like Tris or glycine.

Quenching Buffer: 1M Tris-HCl, pH 8.0 or glycine solution

Anhydrous DMSO or DMF

Desalting column or dialysis equipment

Procedure:

Protein Preparation: Dissolve the protein in the reaction buffer at a concentration of 1-10

mg/mL. If the protein is in a buffer containing primary amines, perform a buffer exchange into

the reaction buffer.

NHS Ester Activation of Protein (if necessary): Follow the manufacturer's instructions for

reacting your protein with the chosen NHS ester crosslinker.

Prepare Biotin-PEG4-Amine Solution: Immediately before use, dissolve Biotin-PEG4-
Amine in anhydrous DMSO or DMF to a concentration of 10-20 mg/mL.

Biotinylation Reaction: Add a 10- to 50-fold molar excess of the Biotin-PEG4-Amine solution

to the activated protein solution. The optimal molar ratio should be determined empirically.
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Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at

4°C with gentle stirring.

Quenching: Stop the reaction by adding the quenching buffer to a final concentration of 20-

50 mM. Incubate for 15-30 minutes at room temperature.

Purification: Remove excess, unreacted Biotin-PEG4-Amine and byproducts using a

desalting column or dialysis against a suitable storage buffer (e.g., PBS).

Storage: Store the biotinylated protein under conditions optimal for the non-biotinylated

protein.

Protocol 2: Coupling of Biotin-PEG4-Amine to
Carboxylic Acids using EDC/NHS Chemistry
This method is used to conjugate Biotin-PEG4-Amine to molecules containing carboxyl

groups, such as proteins (glutamic acid, aspartic acid residues) or carboxylated nanoparticles.

Materials:

Molecule with carboxyl groups (e.g., protein, nanoparticle)

Biotin-PEG4-Amine

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

NHS (N-hydroxysuccinimide) or Sulfo-NHS

Activation Buffer: 0.1 M MES, pH 4.7-6.0

Coupling Buffer: PBS, pH 7.2-7.5

Quenching Solution: 1 M Tris-HCl, pH 8.5, or hydroxylamine

Washing Buffer: PBS with 0.05% Tween-20 (for nanoparticles)

Anhydrous DMSO or DMF
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Procedure:

Prepare Carboxylated Molecule: Suspend the carboxylated molecule in the activation buffer.

Prepare Reagent Solutions: Immediately before use, prepare concentrated solutions of EDC

and NHS/Sulfo-NHS in the activation buffer or water. Prepare a solution of Biotin-PEG4-
Amine in DMSO or DMF.

Activation of Carboxyl Groups: Add EDC and NHS/Sulfo-NHS to the carboxylated molecule

suspension. A typical starting point is a 2-5 mM final concentration for both. Incubate for 15-

30 minutes at room temperature with gentle mixing.

Washing (for nanoparticles): Centrifuge the activated nanoparticles and discard the

supernatant to remove excess EDC and NHS. Resuspend the activated nanoparticles in the

coupling buffer.

Coupling Reaction: Add the Biotin-PEG4-Amine solution to the activated molecule. A 10- to

50-fold molar excess of the amine over the available carboxyl groups is recommended.

Incubate for 2 hours at room temperature or overnight at 4°C with gentle mixing.

Quenching: Add the quenching solution and incubate for 30 minutes.

Purification: Wash the resulting biotinylated product extensively. For proteins, use a desalting

column or dialysis. For nanoparticles, use centrifugation or magnetic separation and wash

multiple times with the washing buffer.

Storage: Store the final product in a suitable buffer, often containing a preservative.

Visualizations
Biotinylation of an NHS-Ester Activated Protein
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Workflow for Protein Biotinylation via NHS Ester Chemistry
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Caption: Workflow for Protein Biotinylation via NHS Ester Chemistry.
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Coupling to Carboxylic Acids via EDC/NHS Chemistry

Workflow for Coupling to Carboxyl Groups using EDC/NHS
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Caption: Workflow for Coupling to Carboxyl Groups using EDC/NHS.

Logical Relationship of Biotin-PEG4-Amine Components

Functional Components of Biotin-PEG4-Amine
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Caption: Functional Components of Biotin-PEG4-Amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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